Cas no 2172219-63-3 (4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid)

• Product Name: 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• CAS No: 2172219-63-3
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 6436496
• PubChem ID: 165824525
• Update Time: 2025-08-03

4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid
• EN300-1506025
• 4-[3-ethoxy-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-3-methylbutanoic acid
• 2172219-63-3

• Inchi： 1S/C26H32N2O6/c1-3-33-18(13-24(29)27-14-17(2)12-25(30)31)15-28-26(32)34-16-23-21-10-6-4-8-19(21)20-9-5-7-11-22(20)23/h4-11,17-18,23H,3,12-16H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： ADITYCLJGBWUQM-UHFFFAOYSA-N
• SMILES： O(C(NCC(CC(NCC(C)CC(=O)O)=O)OCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid

Introduction to 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid (CAS No. 2172219-63-3)

4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid, identified by its CAS number 2172219-63-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes functional groups such as ethoxy, fluorenylmethoxycarbonyl (Fmoc), and amino functionalities. The presence of these groups not only contributes to the compound's chemical reactivity but also opens up diverse possibilities for its application in drug discovery and development.

The Fmoc moiety, in particular, is widely recognized for its utility in peptide synthesis, where it serves as an protecting group for amino acids. The incorporation of a fluorenylmethoxycarbonyl group in this compound suggests potential applications in the synthesis of peptide mimetics or other bioactive molecules that require such protecting groups during their preparation. Additionally, the amino and carboxylic acid functionalities present in the molecule indicate its potential role as a building block for more complex pharmacophores.

Recent advancements in medicinal chemistry have highlighted the importance of structurally diverse compounds in addressing complex biological targets. The unique structural features of 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid make it a promising candidate for further investigation in this context. Specifically, the combination of the fluorenylmethoxycarbonyl group and the amide linkage suggests potential interactions with biological receptors or enzymes, which could be exploited for therapeutic purposes.

In the realm of drug discovery, the development of novel molecular entities that can modulate biological pathways is crucial. This compound's structural complexity and functional diversity position it as a valuable asset in the quest for new therapeutic agents. The ethoxy group, for instance, can influence solubility and metabolic stability, while the presence of multiple chiral centers may allow for the synthesis of enantiomerically pure compounds with enhanced pharmacological activity.

One of the most exciting aspects of this compound is its potential application in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in various physiological processes, and their inhibition is often a key strategy in drug development. The amide bond and the presence of both polar and non-polar regions in 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid suggest that it could interact with the active sites of proteases, thereby modulating their activity.

Furthermore, recent studies have demonstrated the importance of fluorinated aromatic compounds in medicinal chemistry due to their ability to enhance bioavailability and metabolic stability. The fluorenylmethoxycarbonyl group in this molecule is an example of such a fluorinated moiety, which could contribute to its pharmacokinetic properties. Additionally, the presence of multiple substituents allows for fine-tuning of physicochemical properties such as lipophilicity and polar surface area, which are critical factors in drug design.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as solid-phase peptide synthesis (SPPS) or transition-metal-catalyzed reactions could be employed to facilitate its preparation. These methods not only improve efficiency but also allow for greater control over reaction outcomes, which is essential when dealing with complex molecular structures.

Once synthesized, 4-3-ethoxy-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-3-methylbutanoic acid can be subjected to various biochemical assays to evaluate its interaction with biological targets. High-throughput screening (HTS) technologies can be particularly useful in identifying potential lead compounds that exhibit desirable pharmacological properties. Additionally, computational methods such as molecular docking can provide insights into how this compound might interact with proteins or other biomolecules.

The development of novel drugs is often a lengthy and costly process, but early-stage optimization can significantly reduce risks associated with clinical trials. By leveraging structural diversity and functional flexibility, compounds like 4-3-ethoxy-4-({(9H-fluoren-ylmethoxycarbonyl}amino)butanamido}-3-methylbutanoic acid can be optimized for better efficacy and safety profiles before advancing to more rigorous testing phases.

In conclusion, 4_3_ ethoxy_ 4_(({ 9h_fluorenylmethoxycarbonyl }_ amino)_ butanamido)_ 3_methylbutanoic_acid (cas_no_2172219_63_3) represents a promising candidate for further exploration in pharmaceutical research . Its unique structural features , combined_with_potential_applications_in_drug_discovery , make_it_a_valuable_compound_for_future_studies . As_research_in_this_area_continues_to_evolve , it_is_imperative_to_stay_abreast_of_new_findings_and_technologies that_can_enhance_the_scientific_understanding_and_applications_of_compounds_like_this_one . p >